N-[2-(4-chlorophenoxy)ethyl]-4-(1H-indol-3-yl)butanamide

• IUPAC Name: N-[2-(4-chlorophenoxy)ethyl]-4-(1H-indol-3-yl)butanamide
• InChI: InChI=1S/C20H21ClN2O2/c21-16-8-10-17(11-9-16)25-13-12-22-20(24)7-3-4-15-14-23-19-6-2-1-5-18(15)19/h1-2,5-6,8-11,14,23H,3-4,7,12-13H2,(H,22,24)
• InChI Key: OPRPJNCCLOJPQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CCCC(=O)NCCOC3=CC=C(C=C3)Cl
• Molecular Formula: C20H21ClN2O2
• Molecular Weight: 356.8 g/mol

Description

N-[2-(4-chlorophenoxy)ethyl]-4-(1H-indol-3-yl)butanamide: is an organic compound that features a combination of a chlorophenoxy group and an indole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-chlorophenoxy)ethyl]-4-(1H-indol-3-yl)butanamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-chlorophenol and 1H-indole-3-butyric acid.

Formation of Intermediate: 4-chlorophenol is reacted with ethylene oxide to form 2-(4-chlorophenoxy)ethanol.

Amidation Reaction: The intermediate 2-(4-chlorophenoxy)ethanol is then reacted with 1H-indole-3-butyric acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the final product, this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-chlorophenoxy)ethyl]-4-(1H-indol-3-yl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in an aqueous medium.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

N-[2-(4-chlorophenoxy)ethyl]-4-(1H-indol-3-yl)butanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[2-(4-chlorophenoxy)ethyl]-4-(1H-indol-3-yl)butanamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-(2-(1H-indol-3-yl)ethyl)-2-(6-chloro-9H-carbazol-2-yl)propanamide
• 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide
• 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-sulfonamide derivatives

Uniqueness

N-[2-(4-chlorophenoxy)ethyl]-4-(1H-indol-3-yl)butanamide is unique due to its specific combination of a chlorophenoxy group and an indole moiety, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.